Cas no 2172081-83-1 (2-formyl-1H-imidazole-5-sulfonamide)

• Product Name: 2-formyl-1H-imidazole-5-sulfonamide
• CAS No: 2172081-83-1
• MF: C₄H₅N₃O₃S
• MW: 175.165798902512
• CID: 6419771
• PubChem ID: 165602685
• Update Time: 2025-10-31

2-formyl-1H-imidazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-formyl-1H-imidazole-5-sulfonamide
• EN300-1652945
• 2172081-83-1

• Inchi： 1S/C4H5N3O3S/c5-11(9,10)4-1-6-3(2-8)7-4/h1-2H,(H,6,7)(H2,5,9,10)
• InChI Key： CNYXBJQDTJKSOG-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(C=O)N1)(N)(=O)=O

Computed Properties

• Exact Mass: 175.00516220g/mol
• Monoisotopic Mass: 175.00516220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 114Ų

Additional information on 2-formyl-1H-imidazole-5-sulfonamide

Introduction to 2-formyl-1H-imidazole-5-sulfonamide (CAS No. 2172081-83-1) and Its Emerging Applications in Chemical Biology

2-formyl-1H-imidazole-5-sulfonamide, identified by the chemical abstracts service number 2172081-83-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the imidazole sulfonamide class, which is known for its versatility in medicinal chemistry and drug discovery. The presence of both a formyl group and a sulfonamide moiety makes it a promising scaffold for the development of novel bioactive molecules.

The formyl group (–CHO) in 2-formyl-1H-imidazole-5-sulfonamide serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives. This reactivity has been exploited in various synthetic pathways, including condensation reactions with amines to form Schiff bases, which are widely studied for their biological activities. Additionally, the sulfonamide group (–SO₂NH₂) contributes to the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

In recent years, there has been growing interest in exploring the pharmacological potential of imidazole sulfonamides. The imidazole ring itself is a privileged scaffold in drug design, with numerous examples of imidazole-based drugs that have successfully reached the market. The combination of the formyl and sulfonamide functionalities in 2-formyl-1H-imidazole-5-sulfonamide suggests potential applications in modulating enzyme activity, particularly in target classes such as kinases and proteases, which are crucial in various disease pathways.

One of the most compelling aspects of 2-formyl-1H-imidazole-5-sulfonamide is its role as a precursor in the synthesis of more complex molecules. For instance, researchers have utilized this compound to develop inhibitors of specific enzymes implicated in inflammatory diseases. The formyl group allows for easy derivatization into aldehydes or Schiff bases, while the sulfonamide moiety enhances binding affinity to biological targets. Such structural features have made it a valuable building block in high-throughput screening campaigns aimed at identifying novel therapeutic agents.

Recent studies have also highlighted the potential of 2-formyl-1H-imidazole-5-sulfonamide in addressing challenges associated with drug resistance. By modifying its structure to enhance interactions with biological targets, researchers have been able to develop derivatives that exhibit improved efficacy against resistant strains of pathogens. This underscores the importance of 2-formyl-1H-imidazole-5-sulfonamide as a pharmacophore in the development of next-generation therapeutics.

The compound's solubility profile and metabolic stability make it an attractive candidate for further development into clinical candidates. Unlike many small molecules that suffer from poor solubility or rapid degradation, 2-formyl-1H-imidazole-5-sulfonamide has demonstrated promise in preclinical studies, where it exhibited favorable pharmacokinetic properties. These findings are particularly encouraging given the increasing demand for orally bioavailable drugs that can be administered conveniently to patients.

In addition to its pharmaceutical applications, 2-formyl-1H-imidazole-5-sulfonamide has found utility in materials science and catalysis. The unique electronic properties of the imidazole ring and the presence of polar functional groups make it an interesting candidate for designing novel materials with tailored properties. For example, researchers have explored its use as a ligand in transition metal catalysis, where it can facilitate various organic transformations under mild conditions.

The synthesis of 2-formyl-1H-imidazole-5-sulfonamide itself is another area of active research. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it more accessible for academic and industrial applications. Techniques such as microwave-assisted synthesis and flow chemistry have been employed to improve yields and reduce reaction times, thereby lowering production costs.

Looking ahead, the future prospects for 2-formyl-1H-imidazole-5-sulfonamide appear promising. Ongoing research efforts are focused on expanding its applications into new therapeutic areas and developing innovative synthetic strategies to enhance its utility as a building block. Collaborations between academia and industry are expected to drive further progress, leading to new insights into its biological activities and potential clinical uses.

In conclusion, 2-formyl-1H-imidazole-5-sulfonamide (CAS No. 2172081-83-1) represents a fascinating compound with diverse applications across chemical biology and drug discovery. Its unique structural features make it a valuable scaffold for developing novel bioactive molecules, while its favorable physicochemical properties enhance its potential as a clinical candidate. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global health challenges.